Cas no 4362-40-7 (4-Chloromethyl-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• CAS No: 4362-40-7
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00046097
• CID: 85005
• PubChem ID: 20374
• Update Time: 2025-06-12

4-Chloromethyl-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane1000µg
• 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-
• BNPOTXLWPZOESZ-UHFFFAOYSA-N
• 1,3-Dioxolane,4-(chloromethyl)-2,2-dimethyl-
• (S)-(+)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• (R)-3-chloro-1,2-propanediol acetonide
• PubChem21973
• (+/-)-4-(chloromethyl)-2,2-dimethyl-1,3-dioxolane
• (S)-(-)-4-chloromethyl-2,2-dimethyl-1,3-dioxolane
• EINECS 224-452-5
• 4-chloromethyl-2,2-dimethyl-[1,3]dioxolane
• UNII-0366925SM9
• SB37184
• FT-0616723
• AI3-17556
• DTXSID60884065
• SY038108
• 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane, (+/-)-
• SCHEMBL150257
• 2,2-dimethyl-4-chloromethyl-1,3-dioxolane
• 1-CHLORO-2,3-O-ISOPROPYLIDENEPROPANE
• F12669
• Q27247531
• SB44724
• EN300-122587
• AKOS005203140
• 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane, 97%
• MFCD00046097
• CS-0134037
• NS00045917
• 4362-40-7
• 0366925SM9
• SB46740
• AS-47211
• 5-19-01-00085 (Beilstein Handbook Reference)
• SY014847
• FT-0605056
• MFCD00273371
• 4-(chloromethyl)-2,2-dimethyl-[1,3]dioxolane
• 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane 100 microg/mL in Acetonitrile
• 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-; (+/-)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane; 1-Chloro-2,3-O-isopropylidenepropane
• BRN 0104463
• MFCD00273365
• SY016487
• FT-0605262
• 4-Chloromethyl-2 pound not2-dimethyl-1 pound not3-dioxolane
• DTXCID101023537
• R-Chloropropanediol acetonide
• (S)-2,2-Dimethyl-4-Chloromethyl-1,3-Dioxolane
• (S)-(+)-4-Chloromethyl-2,2-dimethyl-­1,3-dioxolane

• MDL： MFCD00046097
• Inchi： 1S/C6H11ClO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4H2,1-2H3
• InChI Key： BNPOTXLWPZOESZ-UHFFFAOYSA-N
• SMILES： ClCC1COC(C)(C)O1
• BRN： 0104463

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.044757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless or light yellow transparent liquid
• Density: 1.063 g/mL at 25 °C(lit.)
• Boiling Point: 156-158 °C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.434(lit.)
• PSA: 18.46
• LogP: 1.37670
• Solubility: Not determined

4-Chloromethyl-2,2-dimethyl-1,3-dioxolane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-25
• Safety Instruction： 16-23-26-36/37/39
• RTECS：JH6950000
• Hazardous Material Identification：
• Risk Phrases：10-25
• Storage Condition：Low temperature in warehouse,aeration,desiccation,fireproof,WithOxidizing agentSeparate storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane

4-Chloromethyl-2,2-dimethyl-1,3-dioxolane (CAS No. 4362-40-7): A Comprehensive Overview

4-Chloromethyl-2,2-dimethyl-1,3-dioxolane (CAS No. 4362-40-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique chemical structure, offers a wide range of applications in the development of new materials and pharmaceuticals. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the use of 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane.

The molecular formula of 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane is C₆H₁₁ClO₂, and its molecular weight is 158.60 g/mol. The compound features a dioxolane ring with a chloromethyl group attached to one of the carbon atoms. This structure imparts unique reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways.

In terms of physical properties, 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane is a colorless liquid with a boiling point of approximately 105°C at 760 mmHg. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound's solubility and stability make it suitable for use in a variety of laboratory and industrial processes.

The synthesis of 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane can be achieved through several methods. One common approach involves the reaction of 1,3-propanediol with formaldehyde and hydrochloric acid to form the corresponding hemiacetal intermediate. This intermediate is then cyclized to form the dioxolane ring structure. Another method involves the reaction of 1-chloro-3-methoxypropane with formaldehyde under acidic conditions to directly form the desired product.

4-Chloromethyl-2,2-dimethyl-1,3-dioxolane has found extensive applications in organic synthesis due to its ability to participate in various chemical reactions. The chloromethyl group can be readily functionalized through nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. For example, it can be used to introduce functional groups such as amines, alcohols, and thiols into target molecules.

In the pharmaceutical industry, 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane has been utilized as an intermediate in the synthesis of several important drugs. Recent studies have explored its potential in the development of new antiviral agents and anticancer drugs. For instance, researchers at the University of California have reported the use of this compound in the synthesis of novel inhibitors targeting viral proteases. These inhibitors show promising activity against various viruses, including HIV and hepatitis C virus (HCV).

Beyond its role in drug development, 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane has also been investigated for its potential applications in materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of polymers with specific properties. For example, researchers at MIT have developed new polymeric materials using this compound as a monomer unit. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in advanced composite materials and coatings.

In conclusion, 4-Chloromethyl-2,2-dimethyl-1,3-dioxolane (CAS No. 4362-40-7) is a highly versatile compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and potential uses for this compound, its importance is likely to grow even further.